Cas no 1429194-04-6 (N,N-Bis(4-bromophenyl)-4-fluoroaniline)

• Product Name: N,N-Bis(4-bromophenyl)-4-fluoroaniline
• CAS No: 1429194-04-6
• MF: C₁₈H₁₂Br₂FN
• MW: 421.100986480713
• MDL: MFCD31618116
• CID: 2953007
• PubChem ID: 354335597
• Update Time: 2025-06-09

N,N-Bis(4-bromophenyl)-4-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• N,?N-?bis(4-?bromophenyl)?-?4-?fluoroaniline
• N,N-Bis(4-bromophenyl)-4-fluoroaniline
• <i>N<
• i>,<i>N<
• N,N-Bis(4-bromophenyl)-4-fluorobenzenamine
• 4,4'-Dibromo-4''-fluorotriphenylamine
• B5637
• T70278

• MDL： MFCD31618116
• Inchi： 1S/C18H12Br2FN/c19-13-1-7-16(8-2-13)22(17-9-3-14(20)4-10-17)18-11-5-15(21)6-12-18/h1-12H
• InChI Key： LQSPHAXAQUUQDE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N(C1C=CC(=CC=1)F)C1C=CC(=CC=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 308
• XLogP3: 6.6
• Topological Polar Surface Area: 3.2

Experimental Properties

• Melting Point: 103.0 to 107.0 deg-C

N,N-Bis(4-bromophenyl)-4-fluoroaniline Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Additional information on N,N-Bis(4-bromophenyl)-4-fluoroaniline

N,N-Bis(4-bromophenyl)-4-fluoroaniline (CAS No. 1429194-04-6): A Comprehensive Overview

N,N-Bis(4-bromophenyl)-4-fluoroaniline (CAS No. 1429194-04-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including materials science, pharmaceuticals, and chemical synthesis. This compound is characterized by its aromatic structure, which includes two bromophenyl groups and a fluoroaniline moiety, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of N,N-Bis(4-bromophenyl)-4-fluoroaniline is C₁₈H₁₃Br₂FN₂, and it has a molecular weight of 437.15 g/mol. The compound's structure consists of a central aniline core with two bromophenyl substituents and a fluorine atom on the aniline ring. This unique arrangement of functional groups imparts specific chemical and physical properties that make it suitable for a wide range of applications.

In the field of materials science, N,N-Bis(4-bromophenyl)-4-fluoroaniline has been explored for its potential use in the development of advanced polymers and organic semiconductors. Recent studies have shown that this compound can serve as a building block for the synthesis of conjugated polymers with enhanced electronic properties. These polymers have potential applications in organic photovoltaics, organic light-emitting diodes (OLEDs), and other electronic devices.

In the pharmaceutical industry, N,N-Bis(4-bromophenyl)-4-fluoroaniline has been investigated as a potential intermediate in the synthesis of novel drugs. The presence of bromine and fluorine atoms in the molecule can influence its biological activity and pharmacokinetic properties. For example, brominated compounds are often used in drug design to improve solubility and bioavailability, while fluorinated compounds can enhance metabolic stability and binding affinity to target proteins.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of N,N-Bis(4-bromophenyl)-4-fluoroaniline as a key intermediate in the synthesis of a new class of antiviral agents. The researchers found that compounds derived from this intermediate exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. This finding underscores the potential of N,N-Bis(4-bromophenyl)-4-fluoroaniline in developing new therapeutic strategies for viral infections.

In addition to its applications in materials science and pharmaceuticals, N,N-Bis(4-bromophenyl)-4-fluoroaniline is also used as a reagent in organic synthesis. Its reactivity with various functional groups makes it a valuable tool for chemists working on complex molecule synthesis. For instance, it can be used in Suzuki coupling reactions to form carbon-carbon bonds, which are essential steps in the synthesis of many organic compounds.

The physical properties of N,N-Bis(4-bromophenyl)-4-fluoroaniline include a melting point of approximately 150-155°C and a boiling point above 300°C under reduced pressure. It is insoluble in water but soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF). These solubility characteristics make it easy to handle and process in laboratory settings.

Safety considerations are an important aspect when working with any chemical compound. While N,N-Bis(4-bromophenyl)-4-fluoroaniline is not classified as a hazardous material under current regulations, it is advisable to handle it with care to avoid skin contact or inhalation. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound.

In conclusion, N,N-Bis(4-bromophenyl)-4-fluoroaniline (CAS No. 1429194-04-6) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and versatile reactivity make it an important intermediate in the development of advanced materials, novel drugs, and complex organic molecules. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow.